Cas no 2680661-11-2 (benzyl 4-(4-bromo-3-fluorophenyl)methylpiperazine-1-carboxylate)

• Product Name: benzyl 4-(4-bromo-3-fluorophenyl)methylpiperazine-1-carboxylate
• CAS No: 2680661-11-2
• MF: C₁₉H₂₀BrFN₂O₂
• MW: 407.276707649231
• CID: 5621893
• PubChem ID: 165926998
• Update Time: 2025-08-03

benzyl 4-(4-bromo-3-fluorophenyl)methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28303518
• benzyl 4-[(4-bromo-3-fluorophenyl)methyl]piperazine-1-carboxylate
• 2680661-11-2
• benzyl 4-(4-bromo-3-fluorophenyl)methylpiperazine-1-carboxylate

• Inchi： 1S/C19H20BrFN2O2/c20-17-7-6-16(12-18(17)21)13-22-8-10-23(11-9-22)19(24)25-14-15-4-2-1-3-5-15/h1-7,12H,8-11,13-14H2
• InChI Key： IQJZTQMXFKKHQK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)CN1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 406.06922g/mol
• Monoisotopic Mass: 406.06922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 32.8Ų

Additional information on benzyl 4-(4-bromo-3-fluorophenyl)methylpiperazine-1-carboxylate

Comprehensive Overview of Benzyl 4-(4-Bromo-3-fluorophenyl)methylpiperazine-1-carboxylate (CAS No. 2680661-11-2)

Benzyl 4-(4-bromo-3-fluorophenyl)methylpiperazine-1-carboxylate (CAS No. 2680661-11-2) is a specialized piperazine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique benzyl carboxylate group attached to a piperazine ring, further substituted with a 4-bromo-3-fluorophenyl moiety. Its structural complexity makes it a valuable intermediate for designing novel bioactive molecules, particularly in drug discovery targeting central nervous system (CNS) disorders and enzyme inhibition.

The growing interest in fluorinated compounds and brominated aromatics has positioned this molecule as a subject of intense research. Fluorination, in particular, is a hot topic due to its ability to enhance metabolic stability and bioavailability—key concerns in modern medicinal chemistry. Researchers frequently search for "piperazine-based drug candidates" or "fluorophenyl derivatives in CNS drugs," reflecting the relevance of this compound in addressing these queries.

From a synthetic perspective, benzyl 4-(4-bromo-3-fluorophenyl)methylpiperazine-1-carboxylate serves as a versatile building block. Its bromo and fluoro substituents allow for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are critical for creating libraries of analogs, a strategy often employed in high-throughput screening (HTS) campaigns. The compound’s carboxylate group also offers opportunities for prodrug development, a trending approach to improve drug delivery.

In the context of SEO optimization, this compound aligns with frequently searched terms like "piperazine carboxylate synthesis" or "halogenated phenylpiperazine applications." Its dual functionality—combining halogenated aromatics and heterocyclic scaffolds—makes it a standout candidate for discussions on structure-activity relationships (SAR). Additionally, its potential role in neuropharmacology taps into popular queries about "G-protein-coupled receptor (GPCR) modulators" and "dopamine/serotonin receptor ligands."

Beyond pharmaceuticals, benzyl 4-(4-bromo-3-fluorophenyl)methylpiperazine-1-carboxylate may find applications in material science, particularly in designing organic electronic materials. The bromo group’s utility in polymerization reactions and the fluorophenyl moiety’s electron-withdrawing properties are of interest for developing conductive polymers or light-emitting diodes (OLEDs). This interdisciplinary potential further elevates its profile in scientific literature.

Quality control and analytical characterization of this compound are critical. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are essential to verify purity and structure. Researchers often seek "analytical methods for piperazine derivatives" or "CAS 2680661-11-2 specifications," underscoring the need for detailed technical data.

In summary, benzyl 4-(4-bromo-3-fluorophenyl)methylpiperazine-1-carboxylate (CAS No. 2680661-11-2) represents a multifaceted compound with broad applicability. Its alignment with trending research areas—fluorinated drugs, heterocyclic chemistry, and material innovation—ensures sustained interest. By addressing common search queries and highlighting its unique features, this overview aims to serve as a authoritative resource for chemists and researchers navigating this niche yet impactful domain.